Cas no 1849381-09-4 (Pyrrolidine, 1-(2-fluoroethyl)-)

• Product Name: Pyrrolidine, 1-(2-fluoroethyl)-
• CAS No: 1849381-09-4
• MF: C₆H₁₂FN
• MW: 117.164585113525
• CID: 6101753
• PubChem ID: 54216065
• Update Time: 2025-10-30

Pyrrolidine, 1-(2-fluoroethyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 1-(2-fluoroethyl)-
• EN300-712863
• SCHEMBL16387812
• 1849381-09-4
• 1-(2-fluoroethyl)pyrrolidine

• Inchi： 1S/C6H12FN/c7-3-6-8-4-1-2-5-8/h1-6H2
• InChI Key： XPNDMPZJUBLQEY-UHFFFAOYSA-N
• SMILES： N1(CCF)CCCC1

Computed Properties

• Exact Mass: 117.095377549g/mol
• Monoisotopic Mass: 117.095377549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 59.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• Density: 0.954±0.06 g/cm3(Predicted)
• Boiling Point: 125.2±15.0 °C(Predicted)
• pka: 9.27±0.20(Predicted)

Additional information on Pyrrolidine, 1-(2-fluoroethyl)-

Pyrrolidine, 1-(2-fluoroethyl) - A Comprehensive Overview

Pyrrolidine, 1-(2-fluoroethyl), also known by its CAS number CAS No. 1849381-09-4, is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, materials science, and pharmacology. This compound is a derivative of pyrrolidine, a five-membered saturated heterocyclic amine, with a fluorinated ethyl group attached at the 1-position. The presence of the fluorine atom introduces unique electronic and steric properties, making it an intriguing molecule for various applications.

The structure of Pyrrolidine, 1-(2-fluoroethyl) consists of a pyrrolidine ring (C4H8N) with a fluorinated ethyl substituent (-CH2CH2F). This substitution pattern imparts distinct reactivity and physical properties compared to unsubstituted pyrrolidine. The compound is typically synthesized through nucleophilic substitution or alkylation reactions, where the pyrrolidine ring acts as a nucleophile attacking an appropriate alkyl halide or similar electrophile.

Recent studies have highlighted the potential of Pyrrolidine, 1-(2-fluoroethyl) as a building block in organic synthesis. Its ability to undergo various transformations, such as ring-opening reactions and cyclizations, makes it valuable in constructing complex molecular architectures. For instance, researchers have utilized this compound in the synthesis of bioactive molecules and advanced materials.

In the realm of pharmacology, Pyrrolidine, 1-(2-fluoroethyl) has shown promise as a precursor for drug development. Its fluorinated substituent enhances lipophilicity and bioavailability, which are critical factors in drug design. Additionally, the compound's ability to participate in hydrogen bonding interactions makes it suitable for designing molecules with specific binding affinities to biological targets.

The electronic properties of Pyrrolidine, 1-(2-fluoroethyl) have also been explored in materials science applications. Its fluorinated group contributes to increased electron-withdrawing effects, which can be advantageous in designing semiconducting materials or advanced polymers with tailored electronic characteristics.

From an environmental standpoint, understanding the degradation pathways of Pyrrolidine, 1-(2-fluoroethyl) is crucial for assessing its impact on ecosystems. Recent research has focused on its biodegradation under various conditions, providing insights into its environmental fate and potential risks.

In conclusion, Pyrrolidine, 1-(2-fluoroethyl) (CAS No. 1849381-09-4) is a multifaceted compound with applications spanning organic synthesis, pharmacology, and materials science. Its unique structural features and reactivity make it an invaluable tool for researchers across diverse disciplines.